Cas no 2097914-39-9 (N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine)

• Product Name: N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine
• CAS No: 2097914-39-9
• MF: C₁₁H₁₂N₄O₂S₂
• MW: 296.368578910828
• CID: 5991983
• PubChem ID: 126853385
• Update Time: 2025-10-28

N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine
• N-(1-thiophen-2-ylsulfonylazetidin-3-yl)pyridazin-3-amine
• AKOS032461598
• F6550-6418
• 2097914-39-9
• N-[1-(thiophene-2-sulfonyl)azetidin-3-yl]pyridazin-3-amine

• Inchi： 1S/C11H12N4O2S2/c16-19(17,11-4-2-6-18-11)15-7-9(8-15)13-10-3-1-5-12-14-10/h1-6,9H,7-8H2,(H,13,14)
• InChI Key： BDNDKTPUQVMRTG-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CC(C1)NC1=CC=CN=N1)(=O)=O

Computed Properties

• Exact Mass: 296.04016799g/mol
• Monoisotopic Mass: 296.04016799g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 112Ų

Additional information on N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine

N-1-(Thiophene-2-Sulfonyl)Azetidin-3-YlPyridazin-3-Amine: A Comprehensive Overview

In the realm of organic chemistry, the compound N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine (CAS No: 2097914-39-9) stands out as a fascinating molecule with significant potential in various scientific and industrial applications. This compound, characterized by its unique structural features, has garnered attention due to its role in drug discovery, material science, and advanced chemical synthesis.

The thiophene moiety in the molecule contributes to its aromatic stability and electronic properties, making it a valuable component in designing functional materials. Recent studies have highlighted the importance of sulfonyl groups in modulating the physicochemical properties of organic compounds, particularly in enhancing solubility and bioavailability. The azetidine ring, a four-membered nitrogen-containing heterocycle, adds rigidity to the molecule, which is crucial for stabilizing specific conformations that are essential for biological activity.

The pyridazine core of this compound is known for its conjugated π-system, which imparts strong electronic communication across the molecule. This feature is particularly advantageous in applications such as nonlinear optics and electronic devices. Researchers have explored the potential of pyridazine derivatives in developing advanced materials with tailored optical and electronic properties.

Recent advancements in synthetic methodologies have enabled the efficient construction of complex molecules like N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine. Techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly streamlined the production process, making it more accessible for large-scale applications.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting specific enzymes and receptors. The combination of thiophene, sulfonyl, and azetidine groups creates a unique pharmacophore that can interact with biological systems in novel ways. Ongoing research is focused on optimizing its bioavailability and minimizing potential side effects to enhance its therapeutic potential.

The integration of computational chemistry tools has provided deeper insights into the molecular dynamics of N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine. Quantum mechanical calculations have revealed key interactions that govern its stability and reactivity, paving the way for rational design of related compounds with improved properties.

In conclusion, N-1-(thiophene-2-sulfonyl)azetidin-3-ylpyridazin-3-amine (CAS No: 2097914